Cas no 1807098-16-3 (4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride
• CAS No: 1807098-16-3
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892679
• Update Time: 2025-10-21

4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)4-3(5(8)9)2(10)1-11-6(4)12(13)14/h1,5H
• InChI Key： CKIGJHNKSAZRBO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride

4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride (CAS No. 1807098-16-3)

4-(Difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride (CAS No. 1807098-16-3) is a highly specialized compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a nitro group, all of which contribute to its chemical reactivity and biological activity.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly valuable in the development of novel therapeutics, where maintaining the integrity and efficacy of the drug during metabolism is crucial. The presence of the iodine substituent adds to the compound's versatility, as iodine can serve as a useful handle for further chemical modifications or as a radiolabel for imaging studies.

The nitro group in the structure of 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. Nitro groups are often used in drug design to enhance the potency and selectivity of lead compounds, making this compound a valuable starting point for the synthesis of more complex molecules.

The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions. This property makes 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride an excellent reagent for the synthesis of sulfonamides and other derivatives. Sulfonamides are widely used in various therapeutic applications, including antibacterial and anti-inflammatory drugs.

Recent research has highlighted the potential of 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride in the development of new antiviral agents. Studies have shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The unique combination of functional groups in this compound may provide a novel scaffold for designing more effective antiviral drugs.

In addition to its potential in antiviral therapy, 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride has also been explored for its anticancer properties. Preliminary studies have indicated that this compound can selectively inhibit cancer cell growth by disrupting key signaling pathways involved in cell proliferation and survival. The ability to target specific cellular processes makes it a promising candidate for further investigation in cancer research.

The synthesis of 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride involves several well-established chemical reactions, including halogenation, nitration, and sulfonylation steps. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity of the final product. The availability of this compound from reputable suppliers ensures that researchers have access to high-quality material for their experiments.

In conclusion, 4-(difluoromethyl)-5-iodo-2-nitropyridine-3-sulfonyl chloride (CAS No. 1807098-16-3) is a versatile and promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting point for the development of new therapeutics, particularly in the fields of antiviral and anticancer drug discovery. Ongoing research continues to uncover new applications and insights into the biological activity of this compound, further solidifying its importance in modern drug development efforts.